molecular formula C20H14FN3O2S B286263 1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

Cat. No. B286263
M. Wt: 379.4 g/mol
InChI Key: BZNHVPKYKRIRPH-CXUHLZMHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a chemical compound that belongs to the class of dihydropyrimidines. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The compound has attracted the attention of many researchers due to its potential in the development of new drugs.

Mechanism of Action

The exact mechanism of action of 1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood. However, it has been proposed that the compound exerts its biological activities by modulating various signaling pathways. For example, the anti-inflammatory activity of the compound may be due to its ability to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. Similarly, the antioxidant activity of the compound may be due to its ability to scavenge free radicals and reduce oxidative stress.
Biochemical and Physiological Effects
1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to have various biochemical and physiological effects. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. In addition, the compound has been found to scavenge free radicals and reduce oxidative stress, which may be beneficial in the prevention and treatment of various diseases associated with oxidative stress. Furthermore, 1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in lab experiments include its potent biological activities, which make it a promising candidate for the development of new drugs. In addition, the compound is relatively easy to synthesize and can be obtained in moderate to good yields. However, there are also some limitations associated with the use of the compound in lab experiments. For example, the exact mechanism of action of the compound is not fully understood, which makes it difficult to optimize its biological activities. Furthermore, the compound may have off-target effects, which can complicate the interpretation of the results obtained in lab experiments.

Future Directions

There are several future directions that can be pursued in the study of 1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One direction is to further investigate the mechanism of action of the compound, which can provide insights into its biological activities and potential therapeutic applications. Another direction is to optimize the synthesis method of the compound to improve its yield and purity. Furthermore, the compound can be modified to improve its pharmacokinetic properties, such as its bioavailability and half-life. Finally, the compound can be tested in animal models to evaluate its efficacy and safety in vivo.

Synthesis Methods

The synthesis of 1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been reported in the literature. The most common method involves the reaction of 3-fluorobenzaldehyde, 1-methylindole-3-carbaldehyde, and thio-barbituric acid in the presence of a base catalyst such as potassium carbonate. The reaction is carried out in a solvent such as ethanol or methanol under reflux conditions, and the product is obtained in moderate to good yields.

Scientific Research Applications

1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been extensively studied for its biological activities. It has been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. In addition, 1-(3-fluorophenyl)-5-[(1-methyl-1H-indol-3-yl)methylene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been found to have anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.

properties

Molecular Formula

C20H14FN3O2S

Molecular Weight

379.4 g/mol

IUPAC Name

(5E)-1-(3-fluorophenyl)-5-[(1-methylindol-3-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione

InChI

InChI=1S/C20H14FN3O2S/c1-23-11-12(15-7-2-3-8-17(15)23)9-16-18(25)22-20(27)24(19(16)26)14-6-4-5-13(21)10-14/h2-11H,1H3,(H,22,25,27)/b16-9+

InChI Key

BZNHVPKYKRIRPH-CXUHLZMHSA-N

Isomeric SMILES

CN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)F

SMILES

CN1C=C(C2=CC=CC=C21)C=C3C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)F

Canonical SMILES

CN1C=C(C2=CC=CC=C21)C=C3C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.